![molecular formula C21H45N5O11S B1655573 gentamicin C1 sulfate CAS No. 38539-12-7](/img/structure/B1655573.png)
gentamicin C1 sulfate
Overview
Description
Gentamicin C1 sulfate is an aminoglycoside antibiotic complex produced by fermentation of Micromonospora purpurea or M. echinospora . It is a mixture of 3 major components designated as C1, C1a, and C2 . Gentamicin sulfate is a broad-spectrum antibiotic .
Synthesis Analysis
Gentamicin is derived from fermentation of Micromonospora purpurea or M. echinospora . The qualitative and quantitative analysis of gentamicin sulfate and its related impurities can be achieved using an ACQUITY UPLC H-Class System with an ACQUITY QDa Mass Detector . This method separates five main analytes of Gentamicin (C1, C1a, C2, C2a, and C2b) and related impurities within 35 minutes .Molecular Structure Analysis
The molecular formula of this compound is C21H43N5O7 . Its average mass is 477.595 Da and its monoisotopic mass is 477.316254 Da .Chemical Reactions Analysis
The analysis of gentamicin sulfate and its related impurities can be achieved using an ACQUITY UPLC H-Class System with an ACQUITY QDa Mass Detector . This method separates five main analytes of Gentamicin (C1, C1a, C2, C2a, and C2b) and related impurities within 35 minutes .Physical And Chemical Properties Analysis
Gentamicin is a basic, water-soluble, relatively stable compound . It lacks UV absorbing chromophores, making the HPLC analysis more difficult and challenging .Scientific Research Applications
Chemical Composition and Analysis
- Gentamicin sulfate, a mixture of aminoglycosides including gentamicin C1, is analyzed by various methods. The NMR spectra of gentamicin components are crucial for batch analysis (Deubner et al., 2003).
- The gentamicin complex, including gentamicin C1, is produced by Micromonospora species. Isolation and characterization techniques have been developed for this complex (Weinstein et al., 1967).
- High-performance liquid chromatography (HPLC) with evaporative light scattering detection is used for quantifying gentamicin sulfate components, including gentamicin C1 (Clarot et al., 2004).
Biosynthesis and Antibiotic Properties
- The biosynthesis of gentamicin C2 and C2a, related to gentamicin C1, involves specific enzymatic processes, shedding light on antibiotic production (Gu et al., 2015).
- Gentamicin sulfate's main components, including gentamicin C1, have significant antibiotic activity, especially against gram-negative bacteria (Vydrin et al., 2003).
Clinical Applications and Pharmacology
- Gentamicin sulfate, which includes gentamicin C1, has been used in treating eye infections and shows promise against a range of bacteria (Magnuson & Suie, 1967).
- Differences in ototoxicity (toxicity to the ear) among gentamicin compounds, including gentamicin C1, have implications for their use in treating inner ear disorders (Kobayashi et al., 2003).
Mechanism of Action
Safety and Hazards
Gentamicin may cause an allergic skin reaction and may cause allergy or asthma symptoms or breathing difficulties if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing respiratory protection in case of inadequate ventilation, and wearing protective gloves .
Future Directions
There is ongoing research to enhance the drug delivery and antibacterial activity of gentamicin . Strategies include the isolation of specific types of gentamicin, encapsulation in polymeric nanoparticles, hydrophobization of the gentamicin molecule, and combinations of gentamicin with other antibiotics, polyphenols, and natural products .
properties
IUPAC Name |
(2R,3R,4R,5R)-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[(2R,3R,6S)-3-amino-6-[(1R)-1-(methylamino)ethyl]oxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol;sulfuric acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H43N5O7.H2O4S/c1-9(25-3)13-6-5-10(22)19(31-13)32-16-11(23)7-12(24)17(14(16)27)33-20-15(28)18(26-4)21(2,29)8-30-20;1-5(2,3)4/h9-20,25-29H,5-8,22-24H2,1-4H3;(H2,1,2,3,4)/t9-,10-,11+,12-,13+,14+,15-,16-,17+,18-,19-,20-,21+;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWQISSNHRDDWRM-FDJABWOBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCC(C(O1)OC2C(CC(C(C2O)OC3C(C(C(CO3)(C)O)NC)O)N)N)N)NC.OS(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]([C@@H]1CC[C@H]([C@H](O1)O[C@@H]2[C@H](C[C@H]([C@@H]([C@H]2O)O[C@@H]3[C@@H]([C@H]([C@@](CO3)(C)O)NC)O)N)N)N)NC.OS(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H45N5O11S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00191866 | |
Record name | Gentamicin C1 sulfate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00191866 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
575.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
38539-12-7 | |
Record name | Gentamicin C1 sulfate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0038539127 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Gentamicin C1 sulfate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00191866 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | GENTAMICIN C1 SULFATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WLI0S741IL | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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